Cas no 90841-26-2 (1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione)

1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione structure
90841-26-2 structure
Product name:1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
CAS No:90841-26-2
MF:C10H11N2O5F3
MW:296.19994
CID:1955583
PubChem ID:242938

1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
    • AC1N71ZS
    • CTK2C6515
    • Oprea1_365742
    • AKOS000296091
    • Oprea1_726706
    • N-(3-Bromo-phenyl)-succinamic acid
    • Butanoic acid, 4-[(3-bromophenyl)amino]-4-oxo-
    • N-(3-Brom-phenyl)-succinamidsaeure
    • N-(3-Brom-propionyl)-N'-phenyl-harnstoff
    • N-(3-bromo-propionyl)-N'-phenyl-urea
    • 3-Bromo-N-[hydroxy(phenylimino)methyl]propanimidic acid
    • 90841-26-2
    • NSC52016
    • DS-014115
    • NSC-52016
    • 3-bromo-N-(phenylcarbamoyl)propanamide
    • DTXSID40920132
    • Inchi: InChI=1S/C10H11BrN2O2/c11-7-6-9(14)13-10(15)12-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,12,13,14,15)
    • InChI Key: DDVWQECCHILQCW-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)NC(=O)NC(=O)CCBr

Computed Properties

  • Exact Mass: 270.00039Da
  • Monoisotopic Mass: 270.00039Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2Ų
  • XLogP3: 2.3

1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione Related Literature

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